Cas no 58160-39-7 (Butanedioic acid, 2,3-dicyano-)
58160-39-7 structure
Product Name:Butanedioic acid, 2,3-dicyano-
CAS No:58160-39-7
MF:C6H4N2O4
MW:168.106961250305
CID:342945
PubChem ID:71443765
Update Time:2025-04-19
Butanedioic acid, 2,3-dicyano- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2,3-dicyano-
- 2,3-dicyanobutanedioic acid
- 58160-39-7
- DTXSID10852577
-
- Inchi: 1S/C6H4N2O4/c7-1-3(5(9)10)4(2-8)6(11)12/h3-4H,(H,9,10)(H,11,12)
- InChI Key: STBYQFBPIUASJV-UHFFFAOYSA-N
- SMILES: OC(C(C#N)C(C#N)C(=O)O)=O
Computed Properties
- Exact Mass: 168.01712
- Monoisotopic Mass: 168.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 122.18
Butanedioic acid, 2,3-dicyano- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
58160-39-7 (Butanedioic acid, 2,3-dicyano-) Related Products
- 6914-79-0(1-Cyanocyclopropanecarboxylic acid)
- 51789-75-4(2-cyanobutanoic acid)
- 540490-54-8(1-cyanocyclopentanecarboxylic acid)
- 33142-23-3(Ethyl -forMylcyanoacetate)
- 30491-91-9(1-cyanocyclobutane-1-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent